Cas no 1251922-52-7 (5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride)

• Product Name: 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride
• CAS No: 1251922-52-7
• MF: C₈H₇BrCl₂O₆S₂
• MW: 414.077577829361
• CID: 4582000
• Update Time: 2025-06-08

5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride

• Inchi： 1S/C8H7BrCl2O6S2/c1-16-6-4(9)3-5(18(10,12)13)7(17-2)8(6)19(11,14)15/h3H,1-2H3
• InChI Key： QCDPKOVPRRSBMX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Br)=C(OC)C(S(Cl)(=O)=O)=C1OC

Additional information on 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride

Recent Advances in the Application of 5-Bromo-2,4-dimethoxybenzene-1,3-disulfonyl Dichloride (CAS: 1251922-52-7) in Chemical Biology and Pharmaceutical Research

5-Bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride (CAS: 1251922-52-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its disulfonyl dichloride functional groups and bromo-dimethoxy substitution pattern, serves as a key building block for the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in drug discovery, bioconjugation, and materials science, highlighting its importance in modern chemical research.

One of the most notable applications of 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride is in the development of sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have utilized this compound as a precursor to synthesize novel sulfonamide derivatives, which are then screened for biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating sulfonamide inhibitors targeting carbonic anhydrase isoforms, a promising approach for cancer therapy.

In addition to its role in drug discovery, 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride has found applications in bioconjugation chemistry. Its reactive sulfonyl chloride groups enable efficient coupling with nucleophiles such as amines and thiols, making it valuable for modifying biomolecules. Recent work published in Bioconjugate Chemistry showcased its use in creating stable protein conjugates for diagnostic and therapeutic purposes. The bromo and dimethoxy substituents provide additional handles for further functionalization, enhancing its versatility in bioconjugation strategies.

The compound's unique structural features have also been exploited in materials science. Researchers have incorporated 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride into polymer backbones to create novel materials with tailored properties. A 2024 study in ACS Applied Materials & Interfaces reported the development of sulfonated polymers with improved ion conductivity, potentially useful for fuel cell membranes and battery applications. The electron-withdrawing nature of the sulfonyl groups, combined with the electron-donating methoxy groups, creates an interesting electronic environment that can be fine-tuned for specific applications.

Recent synthetic methodology developments have further expanded the utility of this compound. New catalytic systems and reaction conditions have been reported that allow for selective functionalization of either the bromo or sulfonyl chloride groups, enabling more controlled synthesis of complex architectures. These advances, detailed in a 2023 Organic Letters publication, have opened new avenues for creating diverse molecular libraries based on this scaffold.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride. While the compound is generally stable when stored properly, its sulfonyl chloride groups are moisture-sensitive and require anhydrous conditions for many applications. Proper personal protective equipment and ventilation are recommended when handling this reagent, as detailed in a 2024 safety assessment published in Chemical Research in Toxicology.

Looking forward, the unique properties of 5-bromo-2,4-dimethoxybenzene-1,3-disulfonyl dichloride (CAS: 1251922-52-7) suggest it will continue to play an important role in chemical biology and pharmaceutical research. Ongoing studies are exploring its use in targeted drug delivery systems, where its multiple reactive sites could enable the construction of sophisticated drug-carrier conjugates. Additionally, its potential in creating covalent inhibitors for challenging therapeutic targets remains an active area of investigation. As synthetic methodologies continue to advance, we anticipate seeing even more innovative applications of this versatile building block in the coming years.